![molecular formula C9H9N3O2 B3056585 3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one CAS No. 72553-67-4](/img/structure/B3056585.png)
3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one
Overview
Description
The compound “3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one” likely contains a benzotriazinone core, which is a type of heterocyclic compound. The “3-(2-hydroxyethyl)” part suggests the presence of a hydroxyethyl group attached to the 3rd position of the benzotriazinone ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as quinazolin-4(3H)-ones can be synthesized via visible light-induced condensation cyclization of 2-aminobenzamides and aldehydes .Scientific Research Applications
Peptide Synthesis
3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one and its derivatives have been identified as valuable in the field of peptide synthesis. A notable example is the use of 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one as an efficient coupling reagent for peptide synthesis, both in solution and solid-phase coupling. This reagent offers a high degree of efficiency and versatility in the synthesis of peptides, an essential component in biochemical research and drug development (Fan, Hao, & Ye, 1996).
Catalysis and Synthesis
1,2,3-benzotriazin-4(3H)-one derivatives have been recognized for their potential application in the synthesis of pesticides and pharmaceuticals. They serve as key substrates in catalysis processes. For instance, a Cp*Co(III) catalyst has been used for the amidation of benzamides, using 1,2,3-benzotriazin-4(3H)-ones as critical reagents. This methodology facilitates the development of a one-pot procedure for preparing various 1,2,3-benzotriazin-4(3H)-one derivatives, demonstrating the compound's versatility in synthetic chemistry (Chirila et al., 2018).
Anticonvulsant Activity
In the field of medicinal chemistry, some derivatives of this compound, such as 3-benzyl-1,2,3-benzotriazin-4(3H)-ones, have been synthesized and evaluated for their anticonvulsant activities. These compounds showed promising results in animal models, contributing to the development of potential therapeutic agents for the treatment of convulsive disorders (Komet, 1997).
Structural and Energetic Studies
Comprehensive experimental and computational studies have been conducted on the energetics and structure of 1,2,3-benzotriazin-4(3H)-one. These studies provide insights into the enthalpy of formation, sublimation, and molecular structure, offering valuable information for the design and synthesis of new compounds based on this structure (Miranda et al., 2011).
Synthesis of Isoquinolones
Another application is in the synthesis of isoquinolones, where 1,2,3-benzotriazin-4(3H)-ones react with alkynes in the presence of a nickel catalyst. This process results in the formation of various substituted isoquinolones, expanding the chemical diversity available for pharmaceutical and synthetic chemistry applications (Miura, Yamauchi, & Murakami, 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar to fenquinotrione, a herbicide that inhibits the 4-hydroxyphenylpyruvate dioxygenase (hppd) activity .
Mode of Action
Based on its structural similarity to fenquinotrione, it might inhibit the hppd enzyme, which is crucial in the catabolic pathway of the amino acid tyrosine .
Biochemical Pathways
If it acts similarly to fenquinotrione, it could affect the tyrosine catabolic pathway by inhibiting the hppd enzyme .
Result of Action
If it acts similarly to fenquinotrione, it could lead to the inhibition of the hppd enzyme, affecting the tyrosine catabolic pathway .
properties
IUPAC Name |
3-(2-hydroxyethyl)-1,2,3-benzotriazin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c13-6-5-12-9(14)7-3-1-2-4-8(7)10-11-12/h1-4,13H,5-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OENHVTAMUAZEKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60396315 | |
Record name | 3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
72553-67-4 | |
Record name | 3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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